Cas no 2227864-51-7 (rac-(1R,3R)-3-2-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-2-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227864-51-7
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6250367
• PubChem ID: 165843412
• Update Time: 2025-06-15

rac-(1R,3R)-3-2-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-2-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1759503
• rac-(1R,3R)-3-[2-(dimethylamino)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227864-51-7

• Inchi： 1S/C14H19NO2/c1-14(2)11(12(14)13(16)17)9-7-5-6-8-10(9)15(3)4/h5-8,11-12H,1-4H3,(H,16,17)/t11-,12+/m1/s1
• InChI Key： KEAAFQAMOWICGT-NEPJUHHUSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=CC=CC=2N(C)C)C1(C)C)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on rac-(1R,3R)-3-2-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to rac-(1R,3R)-3-2-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227864-51-7)

rac-(1R,3R)-3-2-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227864-51-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclopropane core and the presence of a dimethylamino group, which imparts specific chemical and biological properties. The racemic nature of the compound suggests the presence of both enantiomers, which can have distinct biological activities and pharmacological profiles.

The structure of rac-(1R,3R)-3-2-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid consists of a cyclopropane ring with two methyl groups attached to one carbon atom, a carboxylic acid group on another carbon atom, and a phenyl ring substituted with a dimethylamino group. This complex structure provides a foundation for exploring its potential applications in drug discovery and development.

Recent studies have highlighted the importance of cyclopropane-containing compounds in various therapeutic areas. For instance, cyclopropane derivatives have shown promise in the treatment of neurological disorders, cancer, and inflammatory conditions. The dimethylamino group in rac-(1R,3R)-3-2-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid can enhance the compound's solubility and bioavailability, making it an attractive candidate for further investigation.

In terms of chemical synthesis, the preparation of rac-(1R,3R)-3-2-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid involves several steps. Typically, the synthesis begins with the formation of the cyclopropane core through a ring-closing metathesis reaction or other cyclization methods. The subsequent introduction of the dimethylamino group and carboxylic acid functionality is achieved through selective functional group transformations. These synthetic routes are crucial for producing high-purity compounds suitable for preclinical and clinical studies.

The biological activity of rac-(1R,3R)-3-2-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid has been evaluated in various in vitro and in vivo models. Preliminary studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, it has demonstrated neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings suggest that rac-(1R,3R)-3-2-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid could be a valuable lead compound for developing new therapeutic agents.

To further understand the mechanism of action of rac-(1R,3R)-3-2-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid, researchers have conducted detailed molecular studies. These investigations have revealed that the compound interacts with specific cellular targets, such as G protein-coupled receptors (GPCRs) and ion channels. The binding affinity and selectivity of rac-(1R,3R)-3-2-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid to these targets provide insights into its pharmacological profile and potential therapeutic applications.

Clinical trials are an essential step in translating preclinical findings into practical treatments. While no clinical trials have been reported for rac-(1R,3R)-3-2-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid, preclinical data support its potential as a candidate for future clinical evaluation. Ongoing research aims to optimize the compound's pharmacokinetic properties and assess its safety and efficacy in animal models before advancing to human trials.

In conclusion, rac-(1R,3R)-3-2-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2227864-51-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and functional groups make it an interesting subject for further investigation in medicinal chemistry and pharmaceutical research. As research progresses, it is anticipated that this compound will contribute to the development of novel treatments for various diseases.